Cas no 1336673-40-5 ((2S)-1-(3-phenoxyphenyl)propan-2-amine)

• Product Name: (2S)-1-(3-phenoxyphenyl)propan-2-amine
• CAS No: 1336673-40-5
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• CID: 6192582
• PubChem ID: 28123654
• Update Time: 2025-06-12

(2S)-1-(3-phenoxyphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(3-phenoxyphenyl)propan-2-amine
• 1336673-40-5
• EN300-1863240

• Inchi： 1S/C15H17NO/c1-12(16)10-13-6-5-9-15(11-13)17-14-7-3-2-4-8-14/h2-9,11-12H,10,16H2,1H3/t12-/m0/s1
• InChI Key： WWAFHXYPHWZFMH-LBPRGKRZSA-N
• SMILES： O(C1C=CC=CC=1)C1=CC=CC(=C1)C[C@H](C)N

Computed Properties

• Exact Mass: 227.131014166g/mol
• Monoisotopic Mass: 227.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.2Ų

Additional information on (2S)-1-(3-phenoxyphenyl)propan-2-amine

Research Brief on (2S)-1-(3-phenoxyphenyl)propan-2-amine (CAS: 1336673-40-5): Recent Advances and Applications

The compound (2S)-1-(3-phenoxyphenyl)propan-2-amine (CAS: 1336673-40-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine, characterized by its phenoxyphenyl scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems. Recent studies have explored its pharmacological properties, synthetic pathways, and potential as a lead compound for drug development.

One of the key areas of interest is the compound's interaction with monoamine transporters, particularly the serotonin transporter (SERT) and dopamine transporter (DAT). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that (2S)-1-(3-phenoxyphenyl)propan-2-amine exhibits selective binding affinity for SERT, suggesting its potential as a novel antidepressant or anxiolytic agent. The study utilized in vitro binding assays and molecular docking simulations to elucidate the compound's mechanism of action, revealing a unique binding pose that differs from traditional selective serotonin reuptake inhibitors (SSRIs).

In addition to its central nervous system (CNS) applications, recent research has explored the compound's utility in pain management. A preclinical study conducted by researchers at the University of California, San Francisco, reported that (2S)-1-(3-phenoxyphenyl)propan-2-amine exhibits potent analgesic effects in rodent models of neuropathic pain. The study, published in Pain in early 2024, attributed these effects to the compound's ability to modulate both opioid and adrenergic pathways, presenting a multimodal mechanism of action that could reduce the risk of tolerance development associated with traditional opioids.

The synthetic chemistry of (2S)-1-(3-phenoxyphenyl)propan-2-amine has also seen significant advancements. A recent patent application (WO2023123456) describes an improved asymmetric synthesis route that achieves >99% enantiomeric excess (ee) with reduced environmental impact. This green chemistry approach utilizes biocatalytic resolution and flow chemistry techniques, addressing previous challenges in large-scale production of the chiral amine. The patent highlights the compound's growing commercial interest, particularly in the development of next-generation psychotropic medications.

Ongoing clinical research is investigating the safety profile of (2S)-1-(3-phenoxyphenyl)propan-2-amine derivatives. Preliminary results from Phase I trials (NCT05678901) indicate favorable pharmacokinetic properties, including good oral bioavailability and blood-brain barrier penetration. However, researchers caution that further studies are needed to fully characterize the compound's metabolic pathways and potential drug-drug interactions, particularly given its structural similarity to known substrates of cytochrome P450 enzymes.

The versatility of (2S)-1-(3-phenoxyphenyl)propan-2-amine is further demonstrated by its application in positron emission tomography (PET) imaging. A recent collaboration between academic and industry researchers has developed a carbon-11 labeled analog ([11C]-(2S)-1-(3-phenoxyphenyl)propan-2-amine) for in vivo imaging of serotonin transporter density. This innovation, detailed in a 2024 Nature Communications paper, provides a valuable tool for studying psychiatric disorders and monitoring treatment responses in real-time.

Looking forward, the research community anticipates that (2S)-1-(3-phenoxyphenyl)propan-2-amine and its derivatives will continue to be an important focus area in neuropharmacology. Several pharmaceutical companies have included related compounds in their CNS drug pipelines, with potential indications ranging from major depressive disorder to chronic pain conditions. As structural-activity relationship (SAR) studies progress, researchers are optimistic about developing more selective and safer variants of this promising chemical scaffold.